3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(4-bromophenyl)-2-(2,4-difluorophenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C16H9BrF2N2O2/c17-10-3-1-9(2-4-10)13-8-15(16(22)23)21(20-13)14-6-5-11(18)7-12(14)19/h1-8H,(H,22,23)
• InChI Key: WZONOAVSQSPEHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=C2)C(=O)O)C3=C(C=C(C=C3)F)F)Br
• Molecular Formula: C16H9BrF2N2O2
• DSSTOX Substance ID: DTXSID90396505
• Molecular Weight: 379.15 g/mol
• CAS RN: 618102-70-8

Description

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid, also known as BDFPC, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. BDFPC is a pyrazole derivative that has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid is not fully understood. However, it has been suggested that 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid exerts its anti-inflammatory, anti-cancer, and anti-bacterial effects through the inhibition of various signaling pathways. 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of pro-inflammatory cytokines. 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. Moreover, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been found to inhibit the bacterial enzyme DNA gyrase, which is involved in DNA replication.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has also been found to induce apoptosis and inhibit cell proliferation in cancer cells. Moreover, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been found to inhibit the growth of drug-resistant bacteria.

Advantages and Limitations for Lab Experiments

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. Moreover, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been found to exhibit promising results in various assays, such as anti-inflammatory, anti-cancer, and anti-bacterial assays. However, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid also has some limitations. It has low solubility in water, which makes it difficult to use in some assays. Moreover, the mechanism of action of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid is not fully understood, which makes it difficult to optimize its use in different assays.

Future Directions

There are several future directions for the study of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid. One of the directions is to explore the potential application of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to investigate the potential application of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid in the treatment of various cancers, such as breast cancer and lung cancer. Moreover, further studies are needed to understand the mechanism of action of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid and to optimize its use in different assays.

Scientific Research Applications

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been extensively studied for its potential application in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the pathogenesis of various inflammatory diseases. 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Moreover, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-5-carboxylic acid has shown promising results in inhibiting the growth of drug-resistant bacteria.